Cas no 874396-00-6 (7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione structure
874396-00-6 structure
Product Name:7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
CAS No:874396-00-6
MF:C22H17N3O4
MW:387.388085126877
CID:6218379
PubChem ID:4912243
Update Time:2024-01-06

7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

    • 7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
    • AKOS002274789
    • F3226-2765
    • 874396-00-6
    • 7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
    • AKOS016311430
    • 7-ethyl-2-(5-methylisoxazol-3-yl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
    • Inchi: 1S/C22H17N3O4/c1-3-13-4-5-16-15(11-13)20(26)18-19(14-6-8-23-9-7-14)25(22(27)21(18)28-16)17-10-12(2)29-24-17/h4-11,19H,3H2,1-2H3
    • InChI Key: ODNYCTREKXHMJU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CC)=CC=2C(C2=C1C(N(C1C=C(C)ON=1)C2C1C=CN=CC=1)=O)=O

Computed Properties

  • Exact Mass: 387.12190603g/mol
  • Monoisotopic Mass: 387.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 85.5Ų

7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>

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7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature

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